2-(Methylamino)ethanesulfonic acid hydrochloride
Overview
Description
2-(Methylamino)ethanesulfonic acid hydrochloride, also known by its IUPAC name 2-(methylamino)ethanesulfonic acid, is a compound with the molecular weight of 175.64 . It is typically stored at room temperature and in a dark place .
Molecular Structure Analysis
The InChI code for 2-(Methylamino)ethanesulfonic acid hydrochloride is1S/C3H9NO3S.ClH/c1-4-2-3-8(5,6)7;/h4H,2-3H2,1H3,(H,5,6,7);1H . This code represents the compound’s molecular structure. Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The compound should be kept in a dark place and sealed in a dry environment .Scientific Research Applications
1. Intermediate in Organic Synthesis 2-(Methylamino)ethanesulfonic acid hydrochloride has been utilized as an intermediate in organic synthesis. For instance, it played a role in the synthesis of 2-aryl indoles and fused indole derivatives. These derivatives were synthesized from the condensation of related ethanesulfonic acid derivatives with various aryl ketones, showcasing its utility in synthesizing complex organic molecules with potential antibacterial properties (Mishra, Mohanta, & Behera, 2022).
2. Development of Surfactants Another notable application is in the development of surfactants. It has been used as an intermediate for a new kind of Gemini surfactant, indicating its significance in creating surface-active agents which are critical in various industrial and scientific processes (Xing, 2007).
3. Advancement in Metal-Organic Frameworks (MOFs) Ethanesulfonic acid-based buffers, which include derivatives similar to 2-(Methylamino)ethanesulfonic acid hydrochloride, have been instrumental in the development of metal–organic frameworks (MOFs). These structures have applications in biological experiments due to their interaction with metal ions (Bilinovich, Panzner, Youngs, & Leeper, 2011).
4. Peptide Synthesis It has also found applications in peptide synthesis. N(alpha)-Methylamino acid-containing peptides, which are synthesized using compounds related to 2-(Methylamino)ethanesulfonic acid hydrochloride, have shown interesting therapeutic profiles, indicating the compound's relevance in the field of drug design and pharmaceuticals (Biron & Kessler, 2005).
5. Environmental Remediation This compound and its derivatives have been applied in environmental remediation, specifically in the removal of toxic metal ions from aqueous environments. For example, hydrogels derived from related sulfonic acids have been utilized for the selective removal of heavy metals, showcasing the compound's potential in addressing environmental pollution (Ozay, Ekici, Baran, Kubilay, Aktas, & Sahiner, 2010).
Safety And Hazards
properties
IUPAC Name |
2-(methylamino)ethanesulfonic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H9NO3S.ClH/c1-4-2-3-8(5,6)7;/h4H,2-3H2,1H3,(H,5,6,7);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JMDQSJXWMHVNFK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCS(=O)(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H10ClNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Methylamino)ethanesulfonic acid hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzo[d]thiazol-2-yl(4-(6-fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)methanone](/img/structure/B2634965.png)
![N-(benzo[d]thiazol-2-yl)-4-(phenylsulfonyl)-N-(pyridin-2-ylmethyl)butanamide](/img/structure/B2634967.png)
![(2R)-1-[[(2R)-2-Hydroxybutyl]-methylamino]butan-2-ol](/img/structure/B2634968.png)
![N-[2-(4-chlorophenyl)ethyl]-2-{[6-(4-fluorobenzyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl]sulfanyl}acetamide](/img/structure/B2634974.png)
![6'-butyl-3',4'-dihydro-8'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-8'-one](/img/structure/B2634975.png)
![Tert-butyl N-[4-[(but-2-ynoylamino)methyl]-2-methylphenyl]-N-cyclopropylcarbamate](/img/structure/B2634976.png)
![2-[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl-N-(4-fluorophenyl)acetamide](/img/structure/B2634979.png)
![5-[3-(3-Methoxyphenyl)pyrazolidin-4-yl]-3-(4-phenylmethoxyphenyl)-1,2,4-oxadiazole](/img/structure/B2634982.png)
![N-[1-[4-(2-Oxo-1,3-oxazinan-3-yl)phenyl]ethyl]-1-prop-2-enoylpiperidine-4-carboxamide](/img/structure/B2634983.png)
